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Compound of Interest

Compound Name: Neopentyl glycol dioleate

Cat. No.: B1596304

Abstract

Neopentyl Glycol Dioleate (NPGD) is a versatile diester synthesized from neopentyl glycol
and oleic acid, gaining prominence in the cosmetic industry as a high-performance emollient
and sensory modifier.[1][2] Its unique molecular architecture imparts a desirable combination of
lubricity, spreadability, and a non-greasy, silky skin feel, positioning it as a compelling
alternative to traditional silicones.[2][3] This document provides a comprehensive guide for
researchers, cosmetic chemists, and formulation scientists on the effective incorporation of
Neopentyl Glycol Dioleate into various cosmetic systems. We will explore its physicochemical
properties, functional attributes, and provide detailed protocols for its application in emulsions
and anhydrous formulations, grounded in scientific principles and practical expertise.

Physicochemical Characterization & Rationale for
Use

A thorough understanding of an ingredient's physical and chemical properties is fundamental to
predicting its behavior in a formulation. NPGD's efficacy is a direct result of its distinct
molecular structure. The neopentyl glycol core is a branched, compact diol, which sterically
hinders the molecular packing that can lead to high viscosity and a greasy feel in other esters.
The two long, unsaturated oleic acid chains provide excellent emollience and lubricity.[4] This
combination results in an ester with a low pour point and superior thermal stability, making it
suitable for a wide range of processing conditions.[4][5]
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Structure-Function Relationship of Neopentyl Glycol
Dioleate

The functional benefits of NPGD can be directly traced back to its constituent parts.
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Neopentyl Glycol Dioleate (NPGD)

NPGD Molecule
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1. Prepare Water Phase (A) 2. Prepare Oil Phase (B)
(Water, Humectants, Gums) (NPGD, Emulsifiers, Waxes)

'

3. Heat Phase Ato 75°C 4. Heat Phase B to 75°C

5. Combine & Homogenize
(Add B to A with high shear)

6. Cool Batch to < 40°C
(with sweep agitation)

7. Add Cool-Down Phase (C)
(Preservatives, Fragrance)

8. Final QC Checks
(pH, Viscosity, Stability)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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